Cas no 64037-05-4 (5-Benzoxazoleaceticacid, a-methyl-2-(3-methylphenyl)-)

• Product Name: 5-Benzoxazoleaceticacid, a-methyl-2-(3-methylphenyl)-
• CAS No: 64037-05-4
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 521191
• Update Time: 2026-04-29

5-Benzoxazoleaceticacid, a-methyl-2-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazoleaceticacid, a-methyl-2-(3-methylphenyl)-
• 2-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]propanoic acid
• α-Methyl-2-(3-methylphenyl)-5-benzoxazoleacetic acid
• 5-benzoxazoleacetic acid, alpha-methyl-2-(3-methylphenyl)-

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.245
• Boiling Point: 443.4°C at 760 mmHg
• Flash Point: 222°C
• Refractive Index: 1.623
• PSA: 63.33